SC428

• Molecular Formula: C15H10F3N3OS
• Molecular Weight: 337.3 g/mol
• InChI: InChI=1S/C15H10F3N3OS/c16-15(17,18)13-8-11(4-3-10(13)9-19)21-14(22)20-6-5-12-2-1-7-23-12/h1-8H,(H2,20,21,22)/b6-5+
• InChIKey: KACLJUCCGUSGNY-AATRIKPKSA-N

SC428: AR NTD Inhibitor for CRPC Research

SC428 (CAS 1898232-70-6) is a small-molecule urea derivative (C15H10F3N3OS; MW 337.32) that functions as a reversible inhibitor of the androgen receptor (AR) N-terminal domain (NTD) [1]. Unlike conventional AR antagonists that target the ligand-binding domain (LBD), SC428 directly binds to the intrinsically disordered AR NTD and exhibits pan-AR inhibitory activity against full-length AR (AR-FL), AR splice variants (AR-V7, ARv567es), and LBD mutants [2]. SC428 is classified among emerging AR-NTD targeting agents, distinct from covalent EPI-series inhibitors and AR degraders [3].

1

Pan-AR NTD inhibition across full-length AR and splice variants (AR-V7, ARv567es)

2

Reversible binding mechanism suitable for washout and recovery kinetics studies

3

Addresses enzalutamide-resistant CRPC models driven by AR-V7

• [1] Yi Q, Liu W, Seo JH, Su J, Alaoui-Jamali MA, Luo J, Lin R, Wu JH. Discovery of a Small-Molecule Inhibitor Targeting the Androgen Receptor N-Terminal Domain for Castration-Resistant Prostate Cancer. Mol Cancer Ther. 2023;22(5):570-582. View Source
• [2] TargetMol. SC428 Product Datasheet. T200348. View Source
• [3] Society for Endocrinology. Androgen Receptor Amino-Terminal Domain in Prostate Cancer. The Endocrinologist. 2025;158. View Source

SC428 vs. AR-LBD Antagonists: Target Engagement

Generic substitution among AR-targeting compounds is not scientifically valid due to fundamental differences in binding domains and resistance profiles. Clinically available AR antagonists (enzalutamide, bicalutamide, darolutamide) exclusively target the structured LBD and are rendered ineffective against AR splice variants such as AR-V7, which lack the LBD entirely and drive castration-resistant prostate cancer (CRPC) progression [1]. SC428 circumvents this limitation by engaging the NTD, a region conserved across AR-FL and AR-Vs [2]. Furthermore, within the NTD-targeting class, SC428 acts via reversible binding (urea-based chemotype), distinguishing it mechanistically from covalent EPI-series inhibitors and bifunctional PROTAC degraders—a distinction with implications for experimental reversibility and washout study design [3].

SC428 (AR-NTD inhibitor)

Engages NTD; active against AR-V7 and LBD mutants; reversible binding

vs

AR-LBD antagonists (enzalutamide, etc.): no activity on AR-V7 due to missing LBD

SC428 (urea chemotype, reversible)

Allows washout and recovery experiments; no permanent target modification

vs

Covalent EPI-series NTD inhibitors: stable adduct formation; may limit reversibility studies

• [1] Cole RN, Fang Q, Matsuoka K, Wang Z. Androgen receptor inhibitors in treating prostate cancer. Asian J Androl. 2025;27(2):144-155. View Source
• [2] Yi Q, Liu W, Seo JH, Su J, Alaoui-Jamali MA, Luo J, Lin R, Wu JH. Discovery of a Small-Molecule Inhibitor Targeting the Androgen Receptor N-Terminal Domain for Castration-Resistant Prostate Cancer. Mol Cancer Ther. 2023;22(5):570-582. View Source
• [3] Society for Endocrinology. Androgen Receptor Amino-Terminal Domain in Prostate Cancer. The Endocrinologist. 2025;158. View Source

SC428 Comparative Efficacy Data

AR-V7-Driven Tumor Growth in Enzalutamide-Resistant Models

SC428 demonstrates functional activity against cells that are unresponsive to the FDA-approved LBD antagonist enzalutamide (ENZ). In xenograft and in vitro proliferation studies, SC428 inhibited tumor growth and cell proliferation in models expressing high levels of AR-V7 that failed to respond to ENZ treatment [1]. Enzalutamide exhibits no inhibitory effect on AR-V7-mediated signaling due to the absence of the LBD in this splice variant [2].

AR-V7 Tumor Growth (ENZ-Resistant)

Head-to-head

SC428 active; enzalutamide unresponsive in AR-V7-high models

Supports AR-V7-driven CRPC model interrogation

Xenograft and proliferation assays; LBD-independent pathway context

Evidence Dimension	Anti-proliferative response in AR-V7-high, ENZ-resistant models
Target Compound Data	Inhibits proliferation and in vivo tumor growth
Comparator Or Baseline	Enzalutamide (ENZ) exhibits no response (unresponsive)
Quantified Difference	SC428 active vs. ENZ unresponsive
Conditions	Cells expressing high AR-V7; in vitro proliferation and in vivo xenograft tumor growth assays

Why This Matters

Procurement of SC428 enables experimental interrogation of AR-V7-driven CRPC that cannot be modeled with LBD-targeted agents.

• [1] Yi Q, Liu W, Seo JH, Su J, Alaoui-Jamali MA, Luo J, Lin R, Wu JH. Discovery of a Small-Molecule Inhibitor Targeting the Androgen Receptor N-Terminal Domain for Castration-Resistant Prostate Cancer. Mol Cancer Ther. 2023;22(5):570-582. View Source
• [2] Cole RN, Fang Q, Matsuoka K, Wang Z. Androgen receptor inhibitors in treating prostate cancer. Asian J Androl. 2025;27(2):144-155. View Source

Selective Anti-Proliferative Activity in AR-Positive Cells

SC428 exhibits selective anti-proliferative activity against AR-positive prostate cancer cell lines relative to AR-negative cells. Proliferation IC50 values were 1.39 μM (LNCaP), 1.01 μM (VCaP), and 1.13 μM (22RV1) across AR-positive lines, compared to 6.49 μM in the AR-negative PC3 line [1]. This ~5- to 6.4-fold difference in potency between AR-positive and AR-negative cells supports AR-dependent mechanism specificity.

Anti-Proliferative Selectivity

Reported

IC50: LNCaP 1.39, VCaP 1.01, 22RV1 1.13 μM vs PC3 6.49 μM

Supports AR-pathway selectivity review

5–6.4-fold difference AR+ vs AR- lines; 30-min treatment

Evidence Dimension	Anti-proliferative IC50 (μM)
Target Compound Data	LNCaP: 1.39 μM; VCaP: 1.01 μM; 22RV1: 1.13 μM
Comparator Or Baseline	PC3 (AR-negative): 6.49 μM
Quantified Difference	5.0- to 6.4-fold higher potency in AR-positive cells
Conditions	30-minute treatment; AR-positive (LNCaP, VCaP, 22RV1) and AR-negative (PC3) prostate cancer cell lines

Why This Matters

This selectivity window allows researchers to attribute observed effects specifically to AR pathway inhibition.

• [1] GlpBio. SC428 Product Datasheet. Catalog No. GC74075. View Source

Differential Transactivation Inhibition of AR-V7 vs. ARv567es

SC428 differentially inhibits transactivation of AR splice variants with greater potency against AR-V7. In 293T cells expressing PSA-luciferase reporters, SC428 inhibited AR-V7 transactivation with an IC50 of 0.42 μM and ARv567es with an IC50 of 1.31 μM, representing a 3.1-fold higher potency for AR-V7 [1].

Transactivation Inhibition (AR-V7 vs ARv567es)

Reported

AR-V7 IC50 0.42 μM; ARv567es IC50 1.31 μM (3.1-fold difference)

Informs splice-variant pharmacology study design

293T cells, PSA-Luc reporter, 48-h treatment

Evidence Dimension	Transactivation inhibition IC50 (μM)
Target Compound Data	AR-V7: 0.42 μM; ARv567es: 1.31 μM
Comparator Or Baseline	ARv567es (same assay): 1.31 μM
Quantified Difference	3.1-fold greater potency against AR-V7
Conditions	293T cells, PSA-Luc reporter assay, 48-hour treatment with 10 nM to 1 μM SC428

Why This Matters

This differential potency informs experimental design when studying distinct AR splice variant biology.

• [1] TargetMol. SC428 Product Datasheet. T200348. View Source

Reversible Binding vs. Covalent EPI-Series Inhibitors

SC428 belongs to the reversible inhibitor subclass of AR-NTD targeting agents, contrasting with the covalent binding mechanism of the EPI compound series. SC428 is a urea derivative, whereas EPI-series compounds (EPI-001, EPI-7170, EPI-7386) bind covalently to the AR NTD [1][2]. This mechanistic distinction carries practical experimental consequences: reversible binding enables washout experiments to assess recovery kinetics and does not permanently modify the target protein, whereas covalent inhibitors form stable adducts [2].

Reversible vs Covalent NTD Binding

Class-level

Urea chemotype, reversible; EPI-series covalent adduct formation

Enables washout-based target engagement studies

Class-level inference; head-to-head kinetic data not available

Evidence Dimension	Binding mechanism to AR NTD
Target Compound Data	Reversible binding (urea chemotype)
Comparator Or Baseline	EPI series: covalent binding
Quantified Difference	Mechanistic class distinction (reversible vs. covalent) (Note: class-level inference; head-to-head binding kinetic data not available in primary literature)
Conditions	Class-level comparison based on review of AR-NTD inhibitor literature

Why This Matters

Reversible binding allows for time-resolved target engagement studies and washout controls not feasible with covalent inhibitors.

• [1] Society for Endocrinology. Androgen Receptor Amino-Terminal Domain in Prostate Cancer. The Endocrinologist. 2025;158. View Source
• [2] Andersen RJ, Mawji NR, Wang J, Wang G, Haile S, Myung JK, Watt K, Tam T, Yang YC, Banuelos CA, et al. Regression of castrate-recurrent prostate cancer by a small-molecule inhibitor of the amino-terminus domain of the androgen receptor. Cancer Cell. 2010;17(6):535-546. View Source

In Vivo Tumor Growth Inhibition in 22Rv1 Xenograft

SC428 demonstrates in vivo antitumor activity in the 22Rv1 xenograft model, a CRPC model expressing AR-V7. Administration of SC428 at 60 mg/kg via intraperitoneal injection once daily for 18 days induced apoptosis and inhibited tumor growth [1][2]. This model is directly relevant for evaluating AR-NTD-targeted agents, as 22Rv1 cells express AR-V7 and are resistant to LBD-targeted therapies [1].

22Rv1 Xenograft Tumor Inhibition

Reported

60 mg/kg IP QD × 18 days: apoptosis induction and tumor growth inhibition

Supports in vivo model-response endpoint context

AR-V7-expressing 22Rv1 model; vehicle-controlled

Evidence Dimension	In vivo tumor growth inhibition
Target Compound Data	Inhibition of tumor growth with 60 mg/kg IP QD × 18 days
Comparator Or Baseline	Vehicle control
Quantified Difference	Induction of apoptosis and tumor growth inhibition
Conditions	Mice transplanted with 22Rv1 cells; 60 mg/kg intraperitoneal injection once daily for 18 days

Why This Matters

This establishes a validated in vivo dosing regimen for AR-V7-expressing CRPC models.

• [1] Yi Q, Liu W, Seo JH, Su J, Alaoui-Jamali MA, Luo J, Lin R, Wu JH. Discovery of a Small-Molecule Inhibitor Targeting the Androgen Receptor N-Terminal Domain for Castration-Resistant Prostate Cancer. Mol Cancer Ther. 2023;22(5):570-582. View Source
• [2] TargetMol. SC428 Product Datasheet. T200348. View Source

Disruption of AR-V7 Homodimerization and Nuclear Localization

SC428 inhibits AR-V7 signaling through dual disruption of homodimerization and nuclear localization. At 5 μM with 5-hour treatment, SC428 disrupted AR-V7 dimer formation (co-immunoprecipitation assay) and impeded AR-V7 nuclear localization (confocal imaging) in 22RV1 cells [1]. Enzalutamide, by contrast, cannot engage AR-V7 due to the absence of the LBD in this splice variant [2]. This dual mechanism contributes to SC428's ability to attenuate AR-V7-mediated transcriptional activity independent of androgen stimulation.

AR-V7 Dimerization & Nuclear Localization

Class-level

5 μM, 5 h disrupts dimer formation and nuclear localization; ENZ inactive

Supports AR-V7 protein-interaction mechanistic studies

Co-IP and confocal imaging in 22RV1 cells

Evidence Dimension	AR-V7 dimerization and nuclear localization
Target Compound Data	Disrupts dimer formation and nuclear localization at 5 μM, 5 h
Comparator Or Baseline	Enzalutamide: no effect on AR-V7
Quantified Difference	SC428 active vs. ENZ inactive against AR-V7 (Note: class-level inference; direct comparator data not available in identical assay format)
Conditions	22RV1 cells; 5 μM SC428, 5-hour treatment; co-immunoprecipitation and confocal imaging

Why This Matters

This validates SC428's mechanism at the protein-protein interaction level, enabling mechanistic studies of AR-V7 dimerization.

• [1] Yi Q, Liu W, Seo JH, Su J, Alaoui-Jamali MA, Luo J, Lin R, Wu JH. Discovery of a Small-Molecule Inhibitor Targeting the Androgen Receptor N-Terminal Domain for Castration-Resistant Prostate Cancer. Mol Cancer Ther. 2023;22(5):570-582. View Source
• [2] Cole RN, Fang Q, Matsuoka K, Wang Z. Androgen receptor inhibitors in treating prostate cancer. Asian J Androl. 2025;27(2):144-155. View Source

SC428 Research Applications

AR-V7-Driven Signaling in Enzalutamide-Resistant CRPC

SC428 is indicated for experiments requiring functional interrogation of AR-V7 signaling in models resistant to LBD-targeted agents. In vitro proliferation and in vivo tumor growth inhibition have been demonstrated in AR-V7-expressing cells unresponsive to enzalutamide [1]. This includes 22RV1 xenograft studies where SC428 at 60 mg/kg (IP, QD × 18 days) induces apoptosis and suppresses tumor growth [2].

Reversible vs. Covalent AR-NTD Inhibition Comparison

SC428 serves as a reversible inhibitor comparator for EPI-series covalent AR-NTD binders. Its urea-based reversible binding mechanism enables washout and time-course recovery experiments that are not feasible with covalent inhibitors [1]. This application is particularly relevant for studies examining the kinetics of AR transcriptional recovery following NTD inhibition.

AR-V7 Dimerization and Nuclear Translocation Studies

SC428 is suitable for co-immunoprecipitation and confocal imaging studies examining AR-V7 homodimerization and subcellular trafficking. At 5 μM with 5-hour treatment, SC428 disrupts AR-V7 dimer formation and nuclear localization in 22RV1 cells [1]. This application is not addressable with enzalutamide, which lacks activity against AR-V7 [2].

Differential AR Splice Variant Pharmacology

SC428 enables comparative assessment of AR-V7 vs. ARv567es signaling inhibition. The 3.1-fold potency difference between AR-V7 (IC50 0.42 μM) and ARv567es (IC50 1.31 μM) in transactivation assays [1] provides a quantitative framework for studies examining distinct splice variant biology and structure-activity relationships.

Application

Selection Property

Validation Focus

ENZ-resistant AR-V7 signaling models

Pan-AR NTD inhibition across splice variants

Proliferation and xenograft endpoint response

Reversible vs covalent NTD inhibitor comparison

Reversible binding mechanism (urea chemotype)

Washout recovery kinetics and target engagement

AR-V7 protein-interaction studies

Dual disruption of dimerization/nuclear localization

Co-IP and confocal imaging endpoints

Splice-variant pharmacology profiling

Differential potency across AR-V7/ARv567es

Transcriptional transactivation assay endpoints

• [1] Yi Q, Liu W, Seo JH, Su J, Alaoui-Jamali MA, Luo J, Lin R, Wu JH. Discovery of a Small-Molecule Inhibitor Targeting the Androgen Receptor N-Terminal Domain for Castration-Resistant Prostate Cancer. Mol Cancer Ther. 2023;22(5):570-582. View Source
• [2] TargetMol. SC428 Product Datasheet. T200348. View Source
• [3] Society for Endocrinology. Androgen Receptor Amino-Terminal Domain in Prostate Cancer. The Endocrinologist. 2025;158. View Source